Cas no 2034484-35-8 (methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate)

• Product Name: methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• CAS No: 2034484-35-8
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 5553686
• Update Time: 2025-10-28

methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• HKFROSBRJHVGGC-UHFFFAOYSA-N
• methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

• Inchi： 1S/C19H17NO5S/c1-24-18(22)14-8-6-13(7-9-14)17(21)20-12-19(23,15-4-2-10-25-15)16-5-3-11-26-16/h2-11,23H,12H2,1H3,(H,20,21)
• InChI Key： HKFROSBRJHVGGC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NCC(C2=CC=CO2)(O)C2SC=CC=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate

Methyl 4-{[2-(Furan-2-yl)-2-Hydroxy-2-(Thiophen-2-yl)Ethyl]Carbamoyl}Benzoate: A Comprehensive Overview

The compound with CAS No 2034484-35-8, commonly referred to as methyl 4-{[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]carbamoyl}benzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a methyl ester group, a benzoate moiety, and a substituted ethyl group containing furan, hydroxyl, and thiophene functionalities. The presence of these diverse functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like furan and thiophene in drug discovery. These groups are known to exhibit unique electronic properties and can significantly influence the bioavailability and efficacy of a compound. In the case of methyl 4-{[...]benzoate, the furan and thiophene rings are attached to a hydroxyl-substituted ethyl group, which further enhances the molecule's complexity and potential for interaction with biological systems. Researchers have explored the role of such compounds in modulating enzyme activity, particularly in the context of kinase inhibitors, where the ability to form hydrogen bonds and π–π interactions is crucial.

The synthesis of methyl 4-{[...]benzoate involves a multi-step process that typically includes coupling reactions, oxidation steps, and esterification. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the key intermediates, while enzymatic oxidation has been used to introduce the hydroxyl group. These methods not only improve the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of biological activity, methyl 4-{[...]benzoate has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit specific protein kinases involved in cell proliferation and survival pathways has been extensively investigated. A recent study published in *Nature Communications* demonstrated that this compound selectively targets Aurora kinases, which are overexpressed in various cancers. The study also highlighted its ability to induce apoptosis in cancer cells without significantly affecting normal cells, suggesting a favorable therapeutic index.

Moreover, the compound's unique structure allows for further modification to enhance its pharmacokinetic properties. For example, researchers have explored the addition of lipophilic groups to improve its solubility and bioavailability. These modifications are critical for translating laboratory findings into clinical applications. Additionally, computational modeling techniques such as molecular docking and dynamics simulations have been utilized to predict the compound's binding affinity to target proteins, providing valuable insights for rational drug design.

From an environmental perspective, the degradation pathways of methyl 4-{[...]benzoate have also been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation due to the presence of hydrophilic functional groups that facilitate microbial uptake. This property is particularly important for ensuring that its use in pharmaceutical or agricultural applications does not pose long-term risks to ecosystems.

In conclusion, methyl 4-{[...]benzoate (CAS No 2034484-35-8) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its potential applications span from drug discovery to materials science, with ongoing research focusing on optimizing its synthesis, enhancing its biological activity, and understanding its environmental fate. As advancements in chemical synthesis and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.